![molecular formula C26H22N2O4 B3898301 N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide](/img/structure/B3898301.png)
N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide
Overview
Description
N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide, also known as FANMV, is a synthetic compound that has been developed for its potential use in scientific research. FANMV is a small molecule that has shown promise in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Some of these effects include the inhibition of cancer cell growth and proliferation, the induction of apoptosis (cell death) in cancer cells, and the inhibition of angiogenesis (the formation of new blood vessels).
Advantages and Limitations for Lab Experiments
N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide has several advantages for use in lab experiments. It is a small molecule that is easy to synthesize and purify. It has also been shown to have potent anti-cancer properties. However, this compound also has some limitations. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for research on N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide. One direction is to further investigate its potential use in cancer therapy. Another direction is to study its effects on other diseases and conditions. Additionally, researchers could explore ways to improve the synthesis and purification of this compound to make it more accessible for scientific research.
Scientific Research Applications
N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(1-naphthyl)vinyl]-4-methoxybenzamide has been studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the study of cancer. This compound has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.
properties
IUPAC Name |
N-[(Z)-3-(furan-2-ylmethylamino)-1-naphthalen-1-yl-3-oxoprop-1-en-2-yl]-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O4/c1-31-21-13-11-19(12-14-21)25(29)28-24(26(30)27-17-22-9-5-15-32-22)16-20-8-4-7-18-6-2-3-10-23(18)20/h2-16H,17H2,1H3,(H,27,30)(H,28,29)/b24-16- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNKZENPZAIIERI-JLPGSUDCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC3=CC=CC=C32)C(=O)NCC4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=CC3=CC=CC=C32)/C(=O)NCC4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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